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A note on "Triazoxide": No peer-reviewed studies specifically investigating a fungicide named

"Triazoxide" were identified during the literature search for this guide. The following information

is based on studies of the broader class of triazole fungicides, to which "Triazoxide" is

presumed to belong based on its name. The effects described for various triazole fungicides

are expected to be generally representative of the potential impacts of "Triazoxide" on soil

microbial communities.

Introduction to Triazole Fungicides and Their
Effects on Soil Microorganisms
Triazole fungicides are a widely used class of agricultural chemicals that are effective against a

broad spectrum of fungal plant pathogens. Their primary mode of action is the inhibition of the

enzyme lanosterol 14α-demethylase, which is crucial for the biosynthesis of ergosterol, a vital

component of fungal cell membranes[1]. This disruption of ergosterol synthesis leads to

impaired fungal growth and, ultimately, cell death[1].

While effective in controlling fungal diseases in crops, the application of triazole fungicides can

have unintended consequences for non-target soil microorganisms. These chemicals can

persist in the soil and exert toxic effects on a range of microbes, including bacteria, fungi, and

actinomycetes[1][2]. The impact of triazole fungicides on soil microbial communities is typically

dose-dependent, with higher concentrations generally leading to more pronounced and lasting

effects[1][2][3].
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This guide provides a comparative overview of the effects of triazole fungicides on different soil

microbial communities, with supporting experimental data and detailed methodologies.

Comparative Effects of Triazole Fungicides on Soil
Microbial Communities
The impact of triazole fungicides on soil microbial communities can vary depending on the

specific chemical, its concentration, the soil type, and the composition of the native microbial

population. Generally, high doses of triazole fungicides lead to a reduction in microbial biomass

and alterations in the community structure[1][2][3].

Effects on Microbial Populations
Bacteria: The response of soil bacteria to triazole fungicides can be complex. Some studies

report an overall decrease in bacterial populations, while others show shifts in the community

composition, with some bacterial groups being inhibited and others potentially increasing in

abundance[4][5]. For instance, a study on a triazole and strobilurin mixture found a decrease in

bacterial diversity[5][6].

Fungi: As the primary targets of these fungicides, soil fungal populations are often significantly

impacted. A reduction in fungal biomass and changes in the fungal community structure are

commonly observed effects[1]. For example, tebuconazole has been shown to reduce the

population of soil fungi, particularly at higher doses[1]. Similarly, triadimefon application led to a

reduction in soil fungal ergosterol content by approximately 30% after seven days of

incubation[1].

Actinomycetes: The effect on actinomycetes can also vary. Some studies have noted a

decrease in their population following triazole application. For instance, the application of

tebuconazole led to a decrease in the actinobacteria population ranging from 5.71% to 37.25%,

depending on the dose[1].

Quantitative Data on the Effects of Triazole Fungicides
The following tables summarize quantitative data from various studies on the effects of different

triazole fungicides on soil microbial communities.

Table 1: Effects of Tebuconazole on Soil Microbial Biomass and Enzyme Activity
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Parameter
Concentration
(mg/kg soil)

Incubation
Time

Effect Reference

Microbial

Biomass
500 30 days

94.6% lower than

control
[1]

Urease Activity 5, 50, 500 90 days

Up to 93.35%

lower than

control

[1]

Arylsulfatase

Activity
5, 50, 500 90 days

Up to 87.15%

lower than

control

[1]

β-glucosidase

Activity
5, 50, 500 90 days

Up to 69.5%

lower than

control

[1]

Fungal

Population
0.125 -

2.12% decrease

compared to

control

[1]

Fungal

Population
2.499 -

36.81%

decrease

compared to

control

[1]

Actinobacteria

Population
1.249 -

5.71% decrease

compared to

control

[1]

Actinobacteria

Population
2.499 -

37.25%

decrease

compared to

control

[1]

Table 2: Effects of Other Triazole Fungicides on Soil Microbial Communities
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Fungicide Concentration
Incubation
Time

Effect Reference

Triadimefon
0.125 and 1.25

mg/kg
7 days

~30% reduction

in fungal

ergosterol

[1]

Propiconazole 1.0 and 5.0 kg/ha 1 week

Increased

bacterial and

fungal growth

[1]

Propiconazole
Higher

concentrations
2-4 weeks

Decreased

microbial

population

[1]

Difenoconazole

+ Epoxiconazole

+ Kresoxim-

methyl

Field Application -

Decreased

Shannon indices

of fungal and

bacterial

communities

[5][6]

Difenoconazole
0.18 g a.i./kg

seed
30 days

5.80% decrease

in bacterial

community

diversity

[7]

Difenoconazole
0.18 g a.i./kg

seed
-

23.87%

reduction in

Bacteroidota and

63.57%

reduction in

Myxococcota

[7]

Difenoconazole
0.18 g a.i./kg

seed
-

38.53% increase

in

Actinobacteriota

[7]

Comparison with Alternative Fungicides
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Direct comparative studies between a wide range of triazole and non-triazole fungicides are

limited in the literature. However, some studies provide insights into the relative impacts of

different fungicide classes.

Triazoles vs. Strobilurins: A study on a mixture of the triazoles difenoconazole and

epoxiconazole with the strobilurin kresoxim-methyl showed a decrease in both fungal and

bacterial diversity. Strobilurins act by inhibiting mitochondrial respiration in fungi[5]. The

combined effect of these two classes of fungicides can lead to significant shifts in the soil

microbial community[5][6]. Interestingly, in the fungicide-treated soil, the relative abundances of

Arthrobacter and Sphingomonas increased, suggesting their ability to utilize these fungicides

as a carbon source[5][6].

Chemical vs. Biological Fungicides: A comparative study on the impact of a chemical fungicide

(Ridomil, containing metalaxyl-M) and a biological fungicide (SoilGard, containing Trichoderma

virens) on soil bacterial communities revealed distinct and time-dependent effects[8]. The

chemical fungicide, even when targeting oomycetes, had negative effects on non-target

bacterial diversity[8]. While some studies show that Trichoderma-based biofungicides can alter

bacterial diversity, others report no significant impact on non-target bacterial communities[8].

This highlights that biological alternatives may not always be without non-target effects, but

their impacts can differ from those of synthetic chemical fungicides.

Experimental Protocols
Detailed methodologies are crucial for replicating and comparing studies on the effects of

fungicides on soil microbial communities. Below are outlines of key experimental protocols.

Soil Sampling and Fungicide Application
Soil Collection: Soil samples are typically collected from the top layer (e.g., 0-15 cm) of the

experimental plots.

Fungicide Application: The fungicide is applied to the soil at various concentrations, often

including the recommended field application rate and multiples of this rate to assess dose-

dependent effects. A control group with no fungicide application is essential.

Incubation: The treated soil samples are incubated under controlled conditions (e.g., specific

temperature and moisture) for a defined period, with subsamples taken at different time
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points for analysis.

Microbial Community Analysis
DNA Extraction: Total microbial DNA is extracted from soil samples using commercially

available kits or established protocols.

Quantification and Sequencing: The extracted DNA is quantified, and specific gene regions

(e.g., 16S rRNA for bacteria and ITS for fungi) are amplified using PCR and sequenced

using next-generation sequencing platforms.

Data Analysis: The sequencing data is processed to identify the different microbial taxa

present and to analyze the diversity and composition of the microbial communities.

Soil Enzyme Activity Assays
Dehydrogenase Activity: This assay measures the overall metabolic activity of the soil

microbial community. It is often determined by measuring the reduction of a substrate like

2,3,5-triphenyltetrazolium chloride (TTC) to triphenyl formazan (TPF).

Phosphatase Activity: Acid and alkaline phosphatase activities are measured to assess the

potential for phosphorus mineralization in the soil. This is typically done using p-nitrophenyl

phosphate as a substrate and measuring the release of p-nitrophenol.

Urease Activity: Urease activity, which is involved in nitrogen cycling, is determined by

measuring the amount of ammonia released from urea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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